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Compound of Interest

Compound Name:
1,1,2,3,3,3-Hexafluoropropyl

methyl ether

CAS No.: 382-34-3

Cat. No.: B1223339

Get Quote

Executive Summary
As regulatory pressure mounts on high-GWP (Global Warming Potential) solvents like HFCs

and certain HFEs, HFE-356mmz (1,1,1,3,3,3-hexafluoro-2-methoxypropane) has emerged as a

critical ultra-low GWP alternative. With a GWP of approximately 14—significantly lower than

the industry-standard HFE-7100 (GWP ~320)—it represents a next-generation shift in

fluorinated solvent chemistry.

However, this environmental benefit comes with a trade-off: unlike its non-flammable

predecessors, HFE-356mmz is mildly flammable (LFL ~8.5%). This guide objectively compares

HFE-356mmz against HFE-7100, HFE-7200, and n-Pentane, providing experimental protocols

to validate its efficacy in precision cleaning and carrier fluid applications.

Chemical & Physical Profile
HFE-356mmz is an isomer of the hydrofluoroether family, characterized by a

hexafluoroisopropyl group. Its structure (CF3)2CH-O-CH3 dictates its unique balance of

volatility, solubility, and environmental fate.
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Table 1: Comparative Physical Properties
Property HFE-356mmz HFE-7100 HFE-7200 n-Pentane

Chemical

Structure
(CF₃)₂CH-O-CH₃ C₄F₉OCH₃ C₄F₉OC₂H₅ C₅H₁₂

CAS Number 13171-18-1 163702-08-7 163702-06-5 109-66-0

Boiling Point (°C) ~50.0 61.0 76.0 36.1

Density (g/mL @

25°C)
1.39 1.52 1.43 0.63

Viscosity (cSt) Low (< 0.6) 0.61 0.61 0.35

Flash Point
None (Closed

Cup)*
None None -49°C

Flammability

Limits (LFL)
~8.5% None None 1.5%

Surface Tension

(dyn/cm)
Low (~15) 13.6 13.6 16.0

*Note: HFE-356mmz has no flash point by standard closed-cup methods but exhibits flame

propagation limits (LFL 8.5% - 14% range), classifying it as "mildly flammable" or a Class II

combustible in some jurisdictions.

Environmental Impact Analysis
The primary driver for adopting HFE-356mmz is its rapid atmospheric degradation. Unlike

perfluorocarbons (PFCs) that persist for millennia, HFE-356mmz contains hydrogen atoms on

both the methyl and methine groups, making it susceptible to attack by hydroxyl radicals (OH•)

in the troposphere.[1][2][3]

Table 2: Environmental Metrics
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Metric HFE-356mmz HFE-7100 HFE-7200 HFC-43-10mee

GWP (100-yr) ~14 320 55 1,640

ODP 0.00 0.00 0.00 0.00

Atmospheric

Lifetime

~2 months (0.15

yr)
4.1 years 0.8 years 15.9 years

VOC Status (US

EPA)
Exempt (Likely)* Exempt Exempt Exempt

*Regulatory status varies by region; verify local VOC exemption lists.

Atmospheric Degradation Mechanism
The low GWP is driven by the molecule's instability in the atmosphere. The OH radical

abstracts a hydrogen atom, leading to rapid fragmentation.
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Figure 1: Atmospheric degradation pathways of HFE-356mmz. The primary pathway leads to

Hexafluoroisopropanol (HFIP), while the secondary pathway can yield Hexafluoroacetone

(HFA), a toxic byproduct.

Performance Comparison: Experimental Protocols
To validate HFE-356mmz as a viable alternative, researchers must quantify its solvency power

relative to established fluids. HFEs generally have low Kauri-Butanol (KB) values (10–20

range), making them poor solvents for heavy greases but excellent for light oils and

particulates.
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Protocol: Comparative Solvency & Cleaning Efficiency
Objective: Determine the Gravimetric Non-Volatile Residue (NVR) removal efficiency.

Reagents:

Test Solvent: HFE-356mmz (Test) vs. HFE-7100 (Control).

Contaminant: Standard Mineral Oil (heavy) and Silicone Oil (light).

Substrate: 304 Stainless Steel Coupons (2" x 2").

Methodology:

Pre-Cleaning: Sonicate coupons in isopropyl alcohol for 10 mins; dry with nitrogen. Weigh

coupons (

) to 0.0001g precision.

Contamination: Apply 50 µL of contaminant oil to the coupon center. Spread evenly.

Weighing: Weigh the contaminated coupon (

).

Calculation: Mass of Oil =

.

Cleaning Cycle:

Immerse coupon in the Test Solvent (HFE-356mmz) at ambient temperature for 60

seconds with mild agitation (magnetic stir bar at 100 RPM).

Note: Do not use ultrasonics initially to isolate chemical solvency.

Drying: Remove coupon and hold vertically for 15 seconds. HFE-356mmz's low surface

tension allows rapid evaporation.

Final Weighing: Weigh the dry coupon (
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).

Data Analysis:

Expected Results:

Light Silicone Oils: >99% removal for both HFE-356mmz and HFE-7100.

Heavy Mineral Oils: HFE-356mmz may show slightly higher solvency due to its structure, but

both will likely require a co-solvent (e.g., trans-1,2-dichloroethylene) for >95% removal of

heavy greases.

Safety & Toxicology
While HFE-356mmz solves the GWP issue, it introduces safety considerations absent in HFE-

7100.

Flammability:

HFE-7100: Non-flammable.[4][5] Safe for open-bath vapor degreasers.

HFE-356mmz:Mildly Flammable. LFL is ~8.5%. It requires equipment designed for use

with flammable solvents (Class I, Div 2 compliance recommended). It is not a drop-in

replacement for retrofitting standard open-top degreasers without safety interlocks.

Toxicity:

Acute toxicity is generally low, but degradation products (see Figure 1) such as

Hexafluoroacetone (HFA) and Hexafluoroisopropanol (HFIP) are toxic/corrosive.

Precaution: Ensure adequate ventilation (fume hood or local exhaust) to prevent

accumulation of breakdown products during thermal stress or arcing.

Conclusion & Recommendation
HFE-356mmz is a specialized tool for the environmentally conscious scientist.
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Choose HFE-356mmz if: You require an ultra-low GWP solvent (<15), your facility handles

flammable solvents safely, and you need a carrier fluid with rapid evaporation.

Stick with HFE-7100/7200 if: Non-flammability is non-negotiable (e.g., open lab benches,

non-EX rated equipment) and the higher GWP (320/55) is acceptable within your regulatory

framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://en.wikipedia.org/wiki/Hexafluoroacetone
https://www.benchchem.com/product/b1223339/docs#comparative-environmental-performance-guide-hfe-356mmz-vs-fluorinated-alternatives
https://www.benchchem.com/product/b1223339/docs#comparative-environmental-performance-guide-hfe-356mmz-vs-fluorinated-alternatives
https://www.benchchem.com/product/b1223339/docs#comparative-environmental-performance-guide-hfe-356mmz-vs-fluorinated-alternatives
https://www.benchchem.com/product/b1223339/docs#comparative-environmental-performance-guide-hfe-356mmz-vs-fluorinated-alternatives
https://www.benchchem.com/product/b1223339?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

